Cas no 1000341-04-7 (4-Fluoro-1-methyl-4-piperidinemethanol)

4-Fluoro-1-methyl-4-piperidinemethanol is a fluorinated piperidine derivative with applications in pharmaceutical and organic synthesis. Its key advantages include a stable fluorinated structure, which enhances reactivity and selectivity in medicinal chemistry. The compound serves as a versatile intermediate, offering potential for further functionalization due to its hydroxyl and methyl-substituted piperidine core.

4-Fluoro-1-methyl-4-piperidinemethanol structure

1000341-04-7 structure

Product Name:4-Fluoro-1-methyl-4-piperidinemethanol

CAS No:1000341-04-7

MF:C₇H₁₄FNO

MW:147.19056558609

MDL:MFCD09880180

CID:1056563

PubChem ID:24729611

Update Time:2025-06-17

4-Fluoro-1-methyl-4-piperidinemethanol Chemical and Physical Properties

Names and Identifiers

- (4-Fluoro-1-methylpiperidin-4-yl)methanol
- 4-Fluoro-1-methyl-4-piperidinemethanol
- 4-Fluoro-4-hydroxymethyl-1-methylpiperidine
- ZACQKYSISKMVCF-UHFFFAOYSA-N
- FCH875313
- 6159AJ
- TRA0063778
- 4-Fluoro-1-methylpiperidine-4-methanol
- SY013297
- 4-Piperidinemethanol, 4-fluoro-1-methyl-
- AB0066496
- AX8269147
- AS-32336
- AKOS006310164
- SB41519
- MFCD09880180
- 4-Fluoro-N-methylpiperidine-4-methanol
- DTXSID40646926
- SCHEMBL1700149
- DB-058224
- A897736
- AC-23515
- 1000341-04-7
- XH1004
- MDL： MFCD09880180
- Inchi： 1S/C7H14FNO/c1-9-4-2-7(8,6-10)3-5-9/h10H,2-6H2,1H3
- InChI Key： ZACQKYSISKMVCF-UHFFFAOYSA-N
- SMILES： FC1(CO)CCN(C)CC1

Computed Properties

Exact Mass: 147.10600
Monoisotopic Mass: 147.105942232g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 23.5

Experimental Properties

PSA: 23.47000
LogP: 0.35050

4-Fluoro-1-methyl-4-piperidinemethanol Pricemore >>

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